Methyllycaconitine citrate

• Molecular Formula: C43H58N2O17
• Molecular Weight: 874.9 g/mol
• InChI: InChI=1S/C37H50N2O10.C6H8O7/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36;7-3(8)1-6(13,5(11)12)2-4(9)10/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t19-,21+,22+,24-,25-,27+,28-,29?,30-,33+,34-,35+,36+,37-;/m0./s1
• InChIKey: INBLZNJHDLEWPS-IRPACCRLSA-N

Methyllycaconitine Citrate — The Definitive Competitive α7 nAChR Antagonist for CNS Research Procurement

Methyllycaconitine citrate (MLA citrate; CAS 351344-10-0) is the citrate salt of methyllycaconitine, a norditerpenoid alkaloid isolated from Delphinium species. It functions as a potent, competitive antagonist at the orthosteric binding site of α7-containing neuronal nicotinic acetylcholine receptors (nAChRs), with a binding affinity (Ki) of 1.4 nM for the rat brain α7 subtype [1]. MLA citrate is CNS-penetrant, water-soluble to 100 mM, and supplied as a crystalline solid with purity ≥95% (HPLC) . Unlike peptide-based α7 antagonists (e.g., α-bungarotoxin) which bind pseudo-irreversibly, MLA citrate provides reversible, concentration-dependent blockade, enabling washout and kinetic experimental designs not feasible with peptidic tools [2].

1

α7 nAChR pathway inhibition study fit

Competitive, reversible orthosteric antagonist

2

CNS-penetrant tool compound

Water-soluble citrate salt; reported to 100 mM

3

Kinetic experimental design compatibility

Enables washout and recovery protocols not feasible with peptidic tools

• [1] Ward JM, Cockcroft VB, Lunt GG, Smillie FS, Wonnacott S. Methyllycaconitine: a selective probe for neuronal alpha-bungarotoxin binding sites. FEBS Lett. 1990;270(1-2):45-48. PMID: 2226787. View Source
• [2] Davies ARL, Hardick DJ, Blagbrough IS, Potter BVL, Wolstenholme AJ, Wonnacott S. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling α7-type neuronal nicotinic acetylcholine receptors. Neuropharmacology. 1999;38(5):679-690. PMID: 10340305. View Source

Why α7 nAChR Antagonists Cannot Be Interchanged — Methyllycaconitine Citrate Procurement Rationale

The α7 nAChR antagonist landscape is pharmacologically heterogeneous: compounds differ fundamentally in binding mechanism (competitive orthosteric vs. non-competitive allosteric), subtype selectivity windows, blood-brain barrier permeability, reversibility of blockade, and salt-form-dependent solubility. MLA citrate is a reversible competitive orthosteric antagonist, whereas mecamylamine is a non-competitive, non-selective channel blocker (α7 IC50 = 6.9 µM, approximately 4,900-fold weaker than MLA at α7), and α-bungarotoxin binds pseudo-irreversibly, precluding kinetic recovery experiments . Even among α7-preferring ligands, functional outcomes diverge: dihydro-β-erythroidine (DHβE), an α4β2-preferring antagonist, fails to prevent methamphetamine-induced ROS production in striatal synaptosomes, whereas MLA citrate fully prevents it — demonstrating that α7 binding affinity alone does not predict functional neuroprotective efficacy [1]. Substituting any of these agents for MLA citrate in protocols requiring reversible, CNS-penetrant, competitive α7 blockade risks experimental invalidation.

Mechanism Non-competitive channel blockers may shift pathway-response interpretation and lack reversible blockade.

Reversibility Pseudo-irreversible peptide antagonists preclude kinetic recovery and within-cell control designs.

Subtype Scope α4β2-preferring antagonists fail to recapitulate functional neuroprotection assay context reported for α7 blockade.

• [1] Escubedo E, Chipana C, Pérez-Sánchez M, Camarasa J, Pubill D. Methyllycaconitine prevents methamphetamine-induced effects in mouse striatum: involvement of alpha7 nicotinic receptors. J Pharmacol Exp Ther. 2005;315(2):658-667. PMID: 16076935. View Source

Methyllycaconitine Citrate — Quantitative Evidence of Differentiation from Closest α7 nAChR Antagonist Comparators

Neuronal α7 vs. Muscle nAChR Discrimination: MLA Citrate vs. α-Bungarotoxin

Methyllycaconitine citrate discriminates neuronal α7 nAChRs from muscle-type nicotinic receptors, a property not shared by the peptide antagonist α-bungarotoxin. MLA inhibited [125I]α-bungarotoxin binding to rat brain membranes with Ki = 1.4 × 10⁻⁹ M (1.4 nM), whereas its affinity for frog muscle, human muscle, and human TE671 muscle cell line receptors was 10⁻⁵ to 10⁻⁶ M — a difference of >1,000-fold [1]. In contrast, α-bungarotoxin binds with high affinity to both neuronal α7 (Kd ~10⁻⁹–10⁻⁸ M) and muscle nAChRs, and binds irreversibly, preventing its use as a reversible discriminatory tool [2]. MLA was the first low molecular weight ligand demonstrated to distinguish these two receptor populations, making it uniquely suitable for experiments where muscle receptor cross-reactivity would confound interpretation [1].

Neuronal α7 vs. Muscle nAChR

Head-to-head

MLA citrate: Ki (α7) = 1.4 nM vs. muscle receptors 10⁻⁵–10⁻⁶ M (>1,000-fold discrimination)

Supports neuronal α7 isolation without muscle receptor cross-reactivity

[125I]α-bungarotoxin competition binding; rat brain vs. muscle membranes

Evidence Dimension	Binding affinity discrimination: neuronal α7 vs. muscle nAChR
Target Compound Data	MLA citrate: Ki (rat brain neuronal α7) = 1.4 nM; Ki (muscle receptors) = 10⁻⁵–10⁻⁶ M (>1,000-fold discrimination)
Comparator Or Baseline	α-Bungarotoxin: high affinity for both neuronal α7 (Kd ~1–10 nM) and muscle nAChRs; no neuronal/muscle discrimination; binds pseudo-irreversibly
Quantified Difference	MLA: >1,000-fold neuronal/muscle selectivity window; α-Bungarotoxin: no significant discrimination between neuronal and muscle nAChR subtypes
Conditions	[125I]α-bungarotoxin competition binding assay; rat brain membranes, frog muscle extract, human muscle extract, human TE671 muscle cell line

Why This Matters

Procurement of MLA citrate over α-bungarotoxin is essential for experiments requiring selective pharmacological isolation of neuronal α7-mediated signaling without concurrent muscle nAChR blockade or irreversible receptor modification.

• [1] Ward JM, Cockcroft VB, Lunt GG, Smillie FS, Wonnacott S. Methyllycaconitine: a selective probe for neuronal alpha-bungarotoxin binding sites. FEBS Lett. 1990;270(1-2):45-48. PMID: 2226787. View Source
• [2] Leprince P, Changeux JP. α-Bungarotoxin: irreversible binding to nicotinic acetylcholine receptor. Biochemistry. 1981;20:5565. Also: Drisdel RC, Green WN. Neuronal α-bungarotoxin receptors are α7 subunit homomers. J Neurosci. 2000;20(1):133-139. PMID: 10627589. View Source

Radioligand Binding Kinetics: [3H]MLA vs. [125I]α-Bungarotoxin for α7 nAChR Equilibrium Binding Assays

[3H]Methyllycaconitine provides substantial kinetic advantages over radiolabelled α-bungarotoxin for α7 nAChR binding assays. [3H]MLA bound to rat brain membranes with Kd = 1.86 ± 0.31 nM and displayed rapid association (t₁/₂ = 2.3 min) and dissociation (t₁/₂ = 12.6 min) kinetics, with a high ratio of specific to non-specific binding [1]. This rapid reversibility enables accurate equilibrium binding measurements with shorter incubation times and lower non-specific background. In contrast, [125I]α-bungarotoxin binding is characterized by slow, pseudo-irreversible kinetics that complicate equilibrium measurements and prevent competitive displacement experimental designs within practical timeframes [1]. The snake α-toxins α-bungarotoxin and α-cobratoxin displaced [3H]MLA with Ki values of 1.8 ± 0.5 nM and 5.5 ± 0.9 nM respectively, whereas nicotine was substantially less potent (Ki = 6.1 ± 1.1 µM), confirming the nicotinic pharmacology of the [3H]MLA binding site [1].

Radioligand Binding Kinetics

Head-to-head

[3H]MLA: Kd = 1.86 nM; t₁/₂ assoc. = 2.3 min; t₁/₂ dissoc. = 12.6 min

Supports rapid equilibrium binding assay design

Reversible kinetics; high specific-to-non-specific binding ratio

Evidence Dimension	Radioligand binding kinetics for α7 nAChR quantification
Target Compound Data	[3H]MLA: Kd = 1.86 ± 0.31 nM; t₁/₂ association = 2.3 min; t₁/₂ dissociation = 12.6 min; high specific-to-non-specific binding ratio
Comparator Or Baseline	[125I]α-Bungarotoxin: pseudo-irreversible binding with slow dissociation kinetics; limited suitability for rapid equilibrium binding assays
Quantified Difference	[3H]MLA dissociation half-life (12.6 min) enables complete washout in <1 hour; α-bungarotoxin dissociation is essentially irreversible on experimental timescales
Conditions	Rat brain membrane homogenates; filtration binding assay; 22°C

Why This Matters

[3H]MLA is the preferred radioligand for α7 nAChR binding assays where rapid throughput, low non-specific binding, and reversible kinetics are required — directly enabling saturation binding, competition, and kinetic studies not practically achievable with [125I]α-bungarotoxin.

• [1] Davies ARL, Hardick DJ, Blagbrough IS, Potter BVL, Wolstenholme AJ, Wonnacott S. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling α7-type neuronal nicotinic acetylcholine receptors. Neuropharmacology. 1999;38(5):679-690. PMID: 10340305. View Source

In Vivo Functional Neuroprotection: MLA Citrate vs. Dihydro-β-erythroidine (DHβE) in Methamphetamine-Induced Striatal Neurotoxicity

In a direct comparative experimental paradigm, MLA citrate prevented methamphetamine (METH)-induced neurotoxicity in mouse striatum, whereas dihydro-β-erythroidine (DHβE), an antagonist selective for β2-containing nAChRs, had no protective effect. MLA inhibited METH-induced climbing behavior by 50% in vivo. In striatal synaptosomes, METH-induced reactive oxygen species (ROS) production was fully prevented by MLA and α-bungarotoxin, but not by DHβE [1]. In vivo, METH caused a 73% loss of striatal dopaminergic terminals and a 90% reduction in tyrosine hydroxylase levels at 72 hours post-treatment; MLA significantly attenuated both measures of neurotoxicity. Microglial activation at 24 hours post-METH was fully prevented by MLA, while MLA had no effect on METH-induced hyperthermia, ruling out indirect thermoregulatory confounds [1]. The failure of DHβE to prevent ROS production — despite its activity at the predominant brain α4β2 nAChR subtype — demonstrates that α7-specific blockade, not general nicotinic antagonism, is required for this neuroprotective outcome.

In Vivo Neuroprotection

Head-to-head

MLA (6 mg/kg i.p.) attenuated METH-induced dopaminergic terminal loss; DHβE showed no protective effect

Reported neuroprotection assay response context; α7-specific blockade required

METH model; striatal ROS and TH level endpoints

Evidence Dimension	In vivo and in vitro neuroprotection against METH-induced striatal toxicity
Target Compound Data	MLA citrate (6 mg/kg i.p.): 50% inhibition of METH-induced climbing; prevented METH-induced ROS production; attenuated dopaminergic terminal loss (from 73% to significantly reduced) and TH reduction (from 90%); fully prevented microglial activation
Comparator Or Baseline	DHβE: no prevention of METH-induced ROS production in striatal synaptosomes; α-Bungarotoxin: prevented ROS production (confirming α7 mechanism) but is unsuitable for in vivo use due to irreversibility
Quantified Difference	MLA: complete prevention of ROS production and significant attenuation of terminal loss; DHβE: no significant protective effect on ROS production — qualitative functional divergence despite both being nAChR antagonists
Conditions	Male Swiss mice; METH 3 × 10 mg/kg i.p. at 2 h intervals; MLA 6 mg/kg i.p. 30 min pre-treatment; striatal synaptosome [3H]dopamine uptake assay; ROS measured by flow cytometry (H2DCFDA)

Why This Matters

Procurement of MLA citrate is mandatory for research protocols investigating α7-mediated neuroprotection in amphetamine-derivative toxicity models — DHβE and other non-α7 antagonists are functionally ineffective in this paradigm regardless of their nAChR binding affinity.

• [1] Escubedo E, Chipana C, Pérez-Sánchez M, Camarasa J, Pubill D. Methyllycaconitine prevents methamphetamine-induced effects in mouse striatum: involvement of alpha7 nicotinic receptors. J Pharmacol Exp Ther. 2005;315(2):658-667. PMID: 16076935. View Source

CNS Penetration and Target-Specific Regional Brain Distribution vs. Non-Selective nAChR Antagonists

MLA citrate demonstrates rapid brain uptake with 3–5 fold higher specific binding in α7 nAChR-enriched brain regions, a target-specific distribution pattern not achievable with non-selective nAChR antagonists such as mecamylamine. In male Wistar rats, LC-MS/MS quantification following intravenous MLA administration revealed hypothalamus concentrations of 1.60 ng/g, compared with significantly lower concentrations in α7-sparse regions: striatum (0.53 ng/g), hippocampus (0.46 ng/g), midbrain (0.37 ng/g), frontal cortex (0.35 ng/g), and cerebellum (0.30 ng/g) [1]. Pretreatment with potent α7 nAChR agonists (ABBF, PNU282987, nicotine) significantly blocked MLA uptake in hypothalamus, confirming target-mediated retention. This distribution matched α7 mRNA localization and [3H]MLA autoradiography patterns [1]. By contrast, mecamylamine distributes non-selectively across nAChR subtypes (IC50 range: 640 nM at α3β4 to 6.9 µM at α7, <11-fold span) and lacks differential regional retention tied to a specific nAChR subtype .

CNS Regional Distribution

Cross-study

Hypothalamus: 1.60 ng/g; Cerebellum: 0.30 ng/g (3–5 fold enrichment in α7-rich region)

Supports in vivo target-engagement verification via LC-MS/MS

Agonist-blocked uptake confirms target-mediated retention

Evidence Dimension	Brain regional distribution specificity reflecting target engagement
Target Compound Data	MLA citrate: hypothalamus 1.60 ng/g; striatum 0.53 ng/g; hippocampus 0.46 ng/g; midbrain 0.37 ng/g; frontal cortex 0.35 ng/g; cerebellum 0.30 ng/g (3–5 fold target region enrichment); blocked by α7 agonists
Comparator Or Baseline	Mecamylamine: non-selective CNS distribution across α3β4, α4β2, α3β2, α7 subtypes with IC50 values spanning 640 nM–6.9 µM (<11-fold); no α7-specific regional retention reported
Quantified Difference	MLA: 3–5 fold higher concentration in α7-rich hypothalamus vs. α7-sparse cerebellum; Mecamylamine: <11-fold potency difference across all tested subtypes, no regional enrichment data
Conditions	Male Wistar rats; intravenous MLA administration; LC-MS/MS quantification of plasma and brain tissue; target validation by agonist blocking (ABBF, PNU282987, nicotine)

Why This Matters

Researchers requiring in vivo α7 target engagement verification should procure MLA citrate rather than non-selective antagonists; its differential regional retention enables ex vivo target occupancy measurement correlated with functional α7 distribution.

• [1] Nirogi R, Kandikere V, Bhyrapuneni G, Muddana N, Saralaya R, Benade V. Methyllycaconitine: a non-radiolabeled ligand for mapping α7 neuronal nicotinic acetylcholine receptors — in vivo target localization and biodistribution in rat brain. J Pharmacol Toxicol Methods. 2012;66(1):22-28. PMID: 22609758. View Source

Citrate Salt Solubility and Formulation Stability vs. Perchlorate Salt for Aqueous Experimental Use

The citrate salt form of methyllycaconitine delivers markedly superior aqueous solubility compared with the perchlorate salt, directly impacting experimental formulation flexibility. MLA citrate is soluble to 100 mM in water and 100 mM in DMSO at 25°C, with a lyophilized stability of 36 months at -20°C under desiccated conditions [1]. In contrast, MLA perchlorate is described as only slightly soluble in methanol, with no reported aqueous solubility exceeding low millimolar concentrations, and requires storage at 4°C rather than -20°C, suggesting different stability characteristics [2]. The high aqueous solubility of MLA citrate (≥50–100 mg/mL, equivalent to ≥57–114 mM) enables preparation of concentrated stock solutions for in vivo intraperitoneal, intravenous, or intracerebroventricular administration without organic co-solvents that may introduce vehicle-related confounds .

Citrate vs. Perchlorate Salt

Cross-study

Citrate: solubility ≥57–100 mM in water; Perchlorate: limited aqueous solubility data

Supports aqueous formulation selection for in vivo dosing

Formulation-context; avoids organic co-solvent confounds

Evidence Dimension	Aqueous solubility and formulation practicality
Target Compound Data	MLA citrate: water solubility = 100 mM (100 mg/mL in DMSO, 50–100 mg/mL in water); lyophilized stability = 36 months at -20°C; white crystalline solid; ≥95% purity (HPLC)
Comparator Or Baseline	MLA perchlorate: slightly soluble in methanol; limited aqueous solubility data; storage at 4°C; diterpene alkaloid solid
Quantified Difference	MLA citrate water solubility ≥57–100 mM; MLA perchlorate aqueous solubility not reported above low millimolar range — estimated >10-fold solubility advantage for citrate salt
Conditions	Solubility measured at 25°C in water and DMSO; purity determined by HPLC; stability under desiccated storage at -20°C (citrate) or 4°C (perchlorate)

Why This Matters

Procurement of the citrate salt form is essential for experimental protocols requiring high-concentration aqueous dosing solutions (e.g., in vivo i.p./i.v. administration, microdialysis, or bath application in electrophysiology) where perchlorate salt solubility limitations would necessitate organic co-solvents that may alter receptor function or introduce toxicity.

• [1] AdooQ Bioscience. Methyllycaconitine citrate — Datasheet. Lyophilized stability: 36 months at -20°C; in-solution stability: 3 months at -20°C. View Source
• [2] Santa Cruz Biotechnology. Methyllycaconitine Perchlorate, Delphinium sp. — Product Information. Solubility: slightly soluble in methanol; Storage: 4°C. View Source

Methyllycaconitine Citrate — Evidence-Backed Research and Industrial Application Scenarios

Pharmacological Dissection of Native nAChR Subtypes in Brain Slice Electrophysiology

MLA citrate is the antagonist of choice for isolating α7-mediated currents in electrophysiological recordings from native brain tissue, where multiple nAChR subtypes are co-expressed. Its >1,000-fold selectivity for neuronal α7 over muscle nAChRs [1] and the >28-fold concentration window between α7 blockade (Ki = 1.4 nM) and off-target interaction with α4β2/α6β2 receptors (>40 nM) allow researchers to apply MLA at concentrations (e.g., 10–50 nM) that fully block α7 responses without significant engagement of other nAChR subtypes. Unlike α-bungarotoxin, which binds irreversibly, MLA's reversible competitive mechanism permits within-cell control experiments where antagonist washout and recovery of α7 currents can be demonstrated, strengthening causal attribution of observed effects to α7 blockade.

In Vivo Neuroprotection Studies in Psychostimulant-Induced Neurotoxicity Models

For preclinical studies investigating α7-mediated neuroprotection against methamphetamine (METH) or MDMA-induced dopaminergic neurotoxicity, MLA citrate is the only validated pharmacological tool that has demonstrated reproducible in vivo efficacy. Escubedo et al. (2005) established that MLA citrate (6 mg/kg i.p.) attenuates METH-induced loss of striatal dopaminergic terminals (73% loss reduced significantly) and tyrosine hydroxylase depletion (90% reduction attenuated), while DHβE — an antagonist of the more abundant α4β2 subtype — proved completely ineffective in the same paradigm [2]. The citrate salt's high water solubility (≥57 mM) enables preparation of concentrated dosing solutions without organic co-solvents that could confound neurotoxicity readouts. Furthermore, MLA does not alter basal body temperature or METH-induced hyperthermia, eliminating a common confound in neuroprotection studies [2].

Radioligand Binding Assay Development and α7 nAChR Autoradiography

[3H]MLA is the superior radioligand for α7 nAChR quantification in brain membrane homogenates and autoradiographic mapping. Its rapid binding kinetics (t₁/₂ association = 2.3 min; t₁/₂ dissociation = 12.6 min) and high ratio of specific to non-specific binding enable accurate saturation and competition binding analyses within practical experimental timeframes, overcoming the kinetic limitations of [125I]α-bungarotoxin [3]. The matched regional distribution of [3H]MLA and [125I]α-bungarotoxin binding across 72 brain regions validates [3H]MLA as an α7-selective probe, while its non-peptide character eliminates the stability, handling, and disposal complexities associated with radiolabelled snake toxins. This application scenario is directly relevant to pharmaceutical discovery programs screening for novel α7 ligands or quantifying receptor occupancy by candidate therapeutics.

Alzheimer's Disease Research — α7 nAChR-Mediated Amyloid-β Cytotoxicity and Target Mapping

MLA citrate supports two distinct applications in Alzheimer's disease (AD) research. First, in cellular models, MLA pretreatment significantly inhibits amyloid-β (Aβ₂₅–₃₅)-induced cytotoxicity in SH-SY5Y neuroblastoma cells, demonstrating a protective effect mediated through α7 nAChR blockade that involves modulation of Aβ-induced autophagy via the mTOR pathway [4]. Second, in preclinical AD target engagement studies, MLA's rapid brain uptake and 3–5 fold differential retention in α7-rich regions (hypothalamus) vs. α7-sparse regions (cerebellum, frontal cortex) — quantifiable by LC-MS/MS — enables ex vivo assessment of regional α7 nAChR density changes associated with disease progression or therapeutic intervention [5]. The CNS-penetrant property of MLA citrate, confirmed across multiple independent studies, is a prerequisite for both applications that peptide-based α7 antagonists (α-bungarotoxin, α-conotoxins) do not satisfy.

Application

Selection Property

Validation Focus

Brain Slice Electrophysiology

Reversible competitive blockade; neuronal/muscle receptor discrimination

α7 current isolation and washout recovery within-cell controls

Psychostimulant Neurotoxicity Models

High water solubility; non-thermal mechanism of action

Striatal dopaminergic terminal and ROS endpoint context

Radioligand Binding & Autoradiography

[3H]MLA rapid reversible kinetics; high specific binding ratio

Saturation and competition binding endpoint review

Alzheimer's Disease Research

CNS-penetrant; differential α7-rich region retention

Aβ cytotoxicity and autophagy pathway-response interpretation

• [1] Ward JM, Cockcroft VB, Lunt GG, Smillie FS, Wonnacott S. Methyllycaconitine: a selective probe for neuronal alpha-bungarotoxin binding sites. FEBS Lett. 1990;270(1-2):45-48. PMID: 2226787. View Source
• [2] Escubedo E, Chipana C, Pérez-Sánchez M, Camarasa J, Pubill D. Methyllycaconitine prevents methamphetamine-induced effects in mouse striatum: involvement of alpha7 nicotinic receptors. J Pharmacol Exp Ther. 2005;315(2):658-667. PMID: 16076935. View Source
• [3] Davies ARL, Hardick DJ, Blagbrough IS, Potter BVL, Wolstenholme AJ, Wonnacott S. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling α7-type neuronal nicotinic acetylcholine receptors. Neuropharmacology. 1999;38(5):679-690. PMID: 10340305. View Source
• [4] Zheng X, Xie Z, Zhu Z, Liu Z, Wang Y, Wei L, Yang H, Yang H, Liu Y, Bi J. Methyllycaconitine alleviates amyloid-β peptides-induced cytotoxicity in SH-SY5Y cells. PLoS ONE. 2014;9(10):e111536. PMID: 25360664. View Source
• [5] Nirogi R, Kandikere V, Bhyrapuneni G, Muddana N, Saralaya R, Benade V. Methyllycaconitine: a non-radiolabeled ligand for mapping α7 neuronal nicotinic acetylcholine receptors — in vivo target localization and biodistribution in rat brain. J Pharmacol Toxicol Methods. 2012;66(1):22-28. PMID: 22609758. View Source